1-Ethoxy-3-fluorobenzene

• IUPAC Name: 1-ethoxy-3-fluorobenzene
• InChI: InChI=1S/C8H9FO/c1-2-10-8-5-3-4-7(9)6-8/h3-6H,2H2,1H3
• InChI Key: UWWCZZMOTBWUAB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC=C1)F
• Molecular Formula: C8H9FO
• DSSTOX Substance ID: DTXSID70196621
• Molecular Weight: 140.15 g/mol
• CAS RN: 458-03-7

Description

1-Ethoxy-3-fluorobenzene is a chemical compound that is part of the broader class of organofluorine compounds. These compounds are characterized by the presence of fluorine atoms attached to an aromatic ring, which can significantly alter the chemical and physical properties of the molecule. While the provided papers do not directly discuss 1-ethoxy-3-fluorobenzene, they do provide insights into the behavior of similar fluorinated aromatic compounds and their derivatives.

Synthesis Analysis

The synthesis of fluorinated aromatic compounds can be complex due to the reactivity of fluorine. For instance, the synthesis of 1-fluoro-2,5-dimethoxy-4-nitrobenzene was achieved by reacting 2-fluoro-1,4-dimethoxybenzene with nitric acid, yielding a 90% success rate . Similarly, fluorinated benzothiazepines were synthesized through the reaction of aminobenzenethiols with benzoyl-2-propenoic acids in the presence of trifluoroacetic acid . These methods suggest that the synthesis of 1-ethoxy-3-fluorobenzene would likely involve careful control of reaction conditions to incorporate the ethoxy and fluorine substituents successfully.

Molecular Structure Analysis

The molecular structure of fluorinated aromatic compounds is significantly influenced by the presence of fluorine atoms. For example, the crystal structure of 1,2,3,5-tetrafluorobenzene shows a layered monoclinic structure with C–H⋅⋅⋅F–C hydrogen bonding and short F⋅⋅⋅F separations . These weak intermolecular interactions play a crucial role in the crystal packing of such non-polar compounds. The molecular structure of 1-ethoxy-3-fluorobenzene would similarly be expected to exhibit unique packing arrangements due to the influence of the fluorine atom.

Chemical Reactions Analysis

The reactivity of fluorinated aromatic compounds can be quite distinct from their non-fluorinated counterparts. The presence of fluorine can affect the electron distribution within the molecule, influencing its chemical behavior. For example, the photophysics of 1,4-diethynyl-2-fluorobenzene in solution and crystals showed that aggregation affects the absorption and emission spectra, with red-shifted absorption observed at high concentrations and low temperatures . This suggests that 1-ethoxy-3-fluorobenzene may also exhibit unique reactivity patterns, particularly in the presence of other chemical species or under varying environmental conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of fluorinated aromatic compounds are often altered by the introduction of fluorine atoms. The study of 4-[2-(perfluoroalkyl)ethoxy]-substituted nitrobenzenes and benzonitriles revealed notable smectic properties and a partially interdigitated bilayer arrangement in the smectic A phase . These findings indicate that the physical properties such as phase behavior and molecular arrangement can be significantly influenced by fluorination. Therefore, 1-ethoxy-3-fluorobenzene would likely exhibit distinct physical and chemical properties, which could be exploited in various applications, such as in the development of liquid crystals or other materials with specialized functions.

Scientific Research Applications

1. Organometallic Chemistry and Catalysis

1-Ethoxy-3-fluorobenzene is a derivative of fluorobenzene and has been recognized for its utility in organometallic chemistry and catalysis. Specifically, fluorobenzenes like 1-Ethoxy-3-fluorobenzene are used as solvents or ligands in transition-metal-based catalysis due to their ability to bind weakly to metal centers, allowing for easy displacement. This property facilitates a variety of chemical transformations and synthetic processes, including C-H and C-F bond activation reactions, which are integral to contemporary organic synthesis (Pike, Crimmin, & Chaplin, 2017).

2. Molecular Ordering and Statistical Analysis

The molecular ordering of compounds related to 1-Ethoxy-3-fluorobenzene has been studied extensively using statistical approaches based on quantum mechanics and computer simulation. These studies involve evaluating atomic charges, dipole moments, and intermolecular interactions to understand the molecular arrangements and configurations at phase transition temperatures. Such research provides valuable insights into the behavior of smectogenic compounds and their interactions in different media, which is crucial for developing advanced materials with tailored properties (Ojha, 2005).

3. Environmental Degradation and Hydrodefluorination

Environmental degradation of fluorinated compounds, including 1-Ethoxy-3-fluorobenzene, is a critical area of research due to the increasing use of these compounds in various applications. Studies have been conducted to explore suitable methods for the degradation of fluorinated compounds under environmentally relevant conditions. For instance, research on the hydrodefluorination and hydrogenation of fluorobenzene derivatives under mild aqueous conditions has been conducted to understand the degradation pathways and identify stable end products, providing valuable information for environmental remediation efforts (Baumgartner & McNeill, 2012).

Safety and Hazards

1-Ethoxy-3-fluorobenzene is classified as a flammable liquid (Category 4, H227), and it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). It is recommended to avoid contact with skin and eyes, not to breathe dust, and not to ingest.

Mechanism of Action

Aromatic ethers, including 1-Ethoxy-3-fluorobenzene, are often used in organic chemistry reactions, including nucleophilic substitutions and eliminations . The presence of the ether group can influence the reactivity of the compound and its potential interactions with biological targets.

The pharmacokinetics of a compound — how it is absorbed, distributed, metabolized, and excreted in the body — can be influenced by many factors, including its chemical structure, the route of administration, and individual patient characteristics. For example, the presence of the ether and fluorine groups in 1-Ethoxy-3-fluorobenzene might influence its solubility, and therefore its absorption and distribution .

Synthesis routes and methods I

Procedure details

3-Fluorophenol (20.0 g, 178.4 mmol), ethyl iodide (83.5 g, 535.2 mmol) and K2CO3 (49.3 g, 356.8 mmol) in 250 ml of acetone were stirred at 50° C. overnight. The mixture was filtered and evaporated to give 1-ethoxy-3-fluorobenzene.

Synthesis routes and methods II

Procedure details

3-fluoro-phenol and ethyl iodide were reacted to form 3-fluoro-ethoxy benzene with a refractive index of nD25 =1.4823 which was reacted with nitric acid to obtain 2-ethoxy-4-fluoronitro benzene with a melting point of 28°~30° C. which was reacted to obtain 0-(4-nitro-3-ethoxy-phenyl)-hydroxylamine melting at 97°~98° C.